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Compound of Interest

Compound Name: Antitumor agent-107
Cat. No.: B12384400
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

Core Compound Overview

Antitumor agent-107, also known as TR-107 or HY-149896, is a potent and selective small-
molecule activator of the human mitochondrial caseinolytic protease P (ClpP). Its chemical
formula is C2sH21N302 with a molecular weight of 431.5 g/mol . The systematic IUPAC name
for this compound is 2-(3,4-dimethoxyphenyl)-4-(naphthalen-1-yl)pyrimido[1,2-a]benzimidazole.
[1] TR-107 has demonstrated significant antitumor activity, particularly in triple-negative breast
cancer (TNBC) and colorectal cancer models, by inducing mitochondrial dysfunction.

Chemical Structure:
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Identifier Value

2-(3,4-dimethoxyphenyl)-4-(naphthalen-1-

UPAC Name yl)pyrimido[1,2-a]benzimidazole
Molecular Formula C28H21N302

Molecular Weight 431.5 g/mol

Synonyms TR-107, HY-149896, NSC830655
PubChem CID 168475916

Mechanism of Action and Signaling Pathway

TR-107 functions as a novel activator of the mitochondrial protease CIpP. In its natural state,
ClpP forms a complex with the AAA+ ATPase ClpX, which is responsible for recognizing,
unfolding, and feeding substrate proteins into the ClpP proteolytic chamber for degradation.
This process is crucial for mitochondrial protein quality control.

TR-107 binds to ClpP, inducing a conformational change that decouples it from ClpX and leads
to the indiscriminate degradation of mitochondrial proteins. This unregulated proteolysis
disrupts essential mitochondrial functions, including oxidative phosphorylation (OXPHOS) and
the tricarboxylic acid (TCA) cycle. The downstream effects include a reduction in the levels of
key mitochondrial proteins such as ClpX, mitochondrial transcription factor A (TFAM), and
elongation factor Tu (TUFM), leading to impaired mitochondrial respiration, cell cycle arrest,
and ultimately, cancer cell death.
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Diagram 1. Signaling pathway of Antitumor Agent-107 (TR-107).
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Quantitative Biological Data

TR-107 exhibits potent cytotoxic activity against a range of cancer cell lines, with ICso values in
the low nanomolar range.

Cell Line Cancer Type ICs0 (NM)

SUM159 Triple-Negative Breast Cancer 12

MDA-MB-231 Triple-Negative Breast Cancer 23

DLD-1 Colorectal Cancer (CMS1) ~19 (average for CMS1)
LoVo Colorectal Cancer (CMS1) ~19 (average for CMS1)
LS1034 Colorectal Cancer (CMS2) ~29 (average for CMS2)
NCI-H508 Colorectal Cancer (CMS2) ~29 (average for CMS2)
HT29 Colorectal Cancer (CMS3) ~128 (average for CMS3)
LS 174T Colorectal Cancer (CMS3) ~128 (average for CMS3)
HCT116 Colorectal Cancer (CMS4) ~32 (average for CMS4)
RKO Colorectal Cancer (CMS4) ~32 (average for CMS4)
NIH3T3 Normal Mouse Fibroblast 137

Experimental Protocols
Chemical Synthesis

The synthesis of TR-107 has been described in the patent literature by Madera Therapeutics,
LLC. The specific details can be found in patent WO 2020/176654 A1, example 65.[1] While the
full text of the patent's experimental section is not publicly available in all databases, the
general synthesis of the pyrimido[1,2-a]benzimidazole scaffold involves a multi-step process. A
generalized synthetic workflow is depicted below.
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4 Generalized Synthesis of Pyrimido[1,2-a]benzimidazoles
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Diagram 2. Generalized synthetic workflow for the pyrimido[1,2-a]benzimidazole core.

Cell Viability Assay (CellTiter-Glo®)

This protocol is adapted from studies on TR-107's effect on colorectal cancer cells.

o Cell Seeding: Plate cancer cells in 96-well plates at a density of 2,000-5,000 cells per well

and allow them to adhere overnight.

o Treatment: Treat the cells with a serial dilution of TR-107 (e.g., from 1 nM to 10 uM) or

vehicle control (0.1% DMSO).
 Incubation: Incubate the plates for 72 hours at 37°C in a 5% CO:z incubator.
e Lysis and Luminescence Measurement:

o Equilibrate the CellTiter-Glo® reagent to room temperature.
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[e]

Add a volume of CellTiter-Glo® reagent equal to the volume of cell culture medium in each
well.

[e]

Mix the contents for 2 minutes on an orbital shaker to induce cell lysis.

o

Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

[¢]

Measure luminescence using a microplate reader.

e Data Analysis:
o Normalize the luminescence values to the vehicle-treated control wells.
o Plot the normalized values against the logarithm of the TR-107 concentration.

o Calculate the I1Cso values using a non-linear regression model (e.qg., log(inhibitor) vs.
response with variable slope).

Cell Proliferation Assay (Coulter Counter)

o Cell Seeding: Plate cells in 6-well plates at an appropriate density.

o Treatment: After allowing cells to adhere, treat with various concentrations of TR-107 (e.g.,
10 nM, 50 nM, 1 uM) or vehicle control.

e Incubation and Cell Counting:
o At specified time points (e.qg., 24, 48, and 72 hours), detach the cells using trypsin.
o Resuspend the cells in a known volume of culture medium.
o Quantify the total cell number using a Z-Series Coulter Counter.

» Data Analysis: Plot the cell counts over time for each treatment condition to assess the effect
on proliferation.

Mitochondrial Respiration Analysis (Seahorse XF
Analyzer)
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o Cell Seeding: Seed cells in a Seahorse XF cell culture microplate and allow them to adhere.

o Treatment: Treat the cells with TR-107 or vehicle control for a specified duration (e.g., 12
hours).

e Assay Preparation:

o One hour before the assay, replace the growth medium with Seahorse XF base medium
supplemented with glucose, pyruvate, and glutamine, and incubate in a non-COz incubator
at 37°C.

o Load the injector ports of the sensor cartridge with mitochondrial stress test compounds
(e.g., oligomycin, FCCP, rotenone/antimycin A).

o Measurement: Place the cell culture microplate in the Seahorse XF Analyzer and initiate the
measurement protocol to obtain the oxygen consumption rate (OCR).

o Data Analysis: Analyze the OCR data to determine key parameters of mitochondrial
respiration, such as basal respiration, ATP production-linked respiration, and maximal
respiration.
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Experimental Workflow for TR-107 Evaluation
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Diagram 3. A typical experimental workflow for the evaluation of Antitumor Agent-107.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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